Cas no 149847-77-8 (2-MPMDQ)

• Product Name: 2-MPMDQ
• CAS No: 149847-77-8
• MF: C₂₃H₂₇N₅O₂
• MW: 405.492784738541
• CID: 2089736
• PubChem ID: 4534085
• Update Time: 2025-04-21

2-MPMDQ Chemical and Physical Properties

Names and Identifiers

• 2-MPMDQ
• 2-[[4-(2-Methoxyphenyl)piperazin-1-yl]Methyl-6-Methyl-2,3-dihydroiMidazo[1,2c]quinazolin-5(6H)-one
• 2-[[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL] METHYL]-6-METHYL-2,3-DIHYDROIMIDAZO[1,2C]QUINAZOLIN-5(6H)-ONE
• 149847-77-8
• SCHEMBL12648468
• Imidazo[1,2-c]quinazolin-5(3H)-one, 2,6-dihydro-2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-6-methyl-
• CHEBI:111171
• 2-((4-(2-Methoxyphenyl)piperazin-1-yl)methyl)-6-methyl-2,3-dihydroimidazo[1,2-c]quinazolin-5(6H)-one
• CHEMBL304165
• BDBM50230853
• SR-01000597672
• 2-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-6-methyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-one
• Q27190659
• J-008636
• CS-0020776
• SR-01000597672-1
• NCGC00024713-02
• PD075900
• 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-6-methyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-one
• DA-69812
• BRD-A35871558-001-01-4
• AKOS024458598
• HY-101061
• HMS3266H05

• Inchi： 1S/C23H27N5O2/c1-25-19-8-4-3-7-18(19)22-24-17(16-28(22)23(25)29)15-26-11-13-27(14-12-26)20-9-5-6-10-21(20)30-2/h3-10,17H,11-16H2,1-2H3
• InChI Key： OULFYKAESNCMFJ-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2C=CC=CC=2C2=NC(CN21)CN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 405.21647512g/mol
• Monoisotopic Mass: 405.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų